Cas no 64590-81-4 (2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)-)
64590-81-4 structure
Product Name:2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)-
CAS No:64590-81-4
MF:C12H13NO3
MW:219.236523389816
CID:422667
Update Time:2024-01-29
2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)-
- methyl (E)-2-(acetylamino)-3-phenylpropenoate
- methyl (E)-α-(acetamido)cinnamate
- methyl (Z)-2-(acetylamino)cinnamate
- methyl (Z)-2-(N-acetamido)cinnamate
- methyl (Z)-N-acetylaminocinnamate
- Methyl 2-acetamido-3-phenylacrylate
- 2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (2E)-
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- Inchi: 1S/C12H13NO3/c1-9(14)13-11(12(15)16-2)8-10-6-4-3-5-7-10/h3-8H,1-2H3,(H,13,14)/b11-8+
- InChI Key: USKHBABPFFAKJD-DHZHZOJOSA-N
- SMILES: C(OC)(=O)/C(/NC(C)=O)=C\C1=CC=CC=C1
Computed Properties
- Exact Mass: 219.09000
Experimental Properties
- Density: 1.159±0.06 g/cm3(Predicted)
- Boiling Point: 427.8±45.0 °C(Predicted)
- PSA: 55.40000
- LogP: 1.72750
- pka: 12.56±0.46(Predicted)
2-Propenoic acid, 2-(acetylamino)-3-phenyl-, methyl ester, (E)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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